Cas no 1803755-06-7 (Ethyl 4-(bromomethyl)-2-(1-chloro-2-oxopropyl)benzoate)

• Product Name: Ethyl 4-(bromomethyl)-2-(1-chloro-2-oxopropyl)benzoate
• CAS No: 1803755-06-7
• MF: C₁₃H₁₄BrClO₃
• MW: 333.605462551117
• CID: 4950448
• Update Time: 2025-06-11

Ethyl 4-(bromomethyl)-2-(1-chloro-2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(bromomethyl)-2-(1-chloro-2-oxopropyl)benzoate

• Inchi： 1S/C13H14BrClO3/c1-3-18-13(17)10-5-4-9(7-14)6-11(10)12(15)8(2)16/h4-6,12H,3,7H2,1-2H3
• InChI Key： IHUUTDARBFDEPW-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(=O)OCC)=C(C=1)C(C(C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 309
• XLogP3: 3
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 4-(bromomethyl)-2-(1-chloro-2-oxopropyl)benzoate

Comprehensive Overview of Ethyl 4-(bromomethyl)-2-(1-chloro-2-oxopropyl)benzoate (CAS No. 1803755-06-7)

Ethyl 4-(bromomethyl)-2-(1-chloro-2-oxopropyl)benzoate (CAS No. 1803755-06-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This ester derivative, characterized by its bromomethyl and chloro-2-oxopropyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular framework allows for diverse modifications, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for highly functionalized benzoate derivatives like Ethyl 4-(bromomethyl)-2-(1-chloro-2-oxopropyl)benzoate has surged, driven by advancements in targeted drug delivery systems and green chemistry. Researchers are particularly interested in its potential role in designing biodegradable polymers and photoactive materials, aligning with global sustainability trends. The compound's reactive sites enable precise covalent bonding, a feature highly sought after in click chemistry and bioconjugation techniques.

The synthesis of CAS No. 1803755-06-7 typically involves multi-step organic reactions, including esterification, halogenation, and Friedel-Crafts acylation. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity. Its thermal stability and solubility profile in common organic solvents like dichloromethane and tetrahydrofuran further enhance its practicality in industrial-scale applications.

From a commercial perspective, Ethyl 4-(bromomethyl)-2-(1-chloro-2-oxopropyl)benzoate is often referenced in patents related to antimicrobial agents and enzyme inhibitors. Its electrophilic properties make it a candidate for developing covalent inhibitors, a hot topic in precision medicine. Additionally, the compound's compatibility with microwave-assisted synthesis aligns with the growing emphasis on energy-efficient chemical processes.

Safety and handling protocols for CAS No. 1803755-06-7 emphasize standard laboratory precautions, including the use of personal protective equipment (PPE) and fume hoods. While not classified as hazardous under normal conditions, its reactive functional groups warrant careful storage in anhydrous environments to prevent degradation. Regulatory compliance with REACH and FDA guidelines ensures its safe utilization in research and development.

In conclusion, Ethyl 4-(bromomethyl)-2-(1-chloro-2-oxopropyl)benzoate represents a cutting-edge chemical entity with broad interdisciplinary relevance. Its adaptability to catalyzed cross-coupling reactions and emerging applications in bioimaging probes underscore its importance in modern chemistry. As industries increasingly prioritize molecular diversity and sustainable synthesis, this compound is poised to remain a focal point in scientific innovation.